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Compound of Interest

Compound Name: E6801

CAS No.: 528859-04-3

Cat. No.: B1671027

Get Quote

The following provides a comprehensive guide to the proper disposal of E6801, a partial

agonist of the 5-HT6 receptor, intended for researchers, scientists, and drug development

professionals. This information is essential for maintaining laboratory safety and ensuring

environmental compliance.

Chemical Identification:

IUPAC Name: 6-Chloro-N-{3-[2-(dimethylamino)ethyl]-1H-indol-5-yl}imidazo[2,1-b][1]

[2]thiazole-5-sulfonamide[1]

CAS Number: 528859-04-3[1]

Molecular Formula: C17H18ClN5O2S2[1]

Molar Mass: 423.94 g/mol [1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is critical to handle E6801 with appropriate

personal protective equipment (PPE). While a specific Safety Data Sheet (SDS) for E6801 is

not readily available, the molecular structure suggests potential hazards.
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Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling the compound as a powder or creating aerosols, a fume

hood or appropriate respiratory protection should be used.

Step-by-Step Disposal Protocol
The disposal of E6801 must be handled as hazardous chemical waste. Do not dispose of

E6801 down the drain or in regular trash.

Waste Identification and Segregation:

E6801 waste should be classified as hazardous chemical waste.

Segregate E6801 waste from other waste streams to avoid incompatible chemical

reactions. Keep it separate from strong acids, bases, and oxidizing agents.

Containerization:

Use a designated, leak-proof, and chemically compatible waste container. A high-density

polyethylene (HDPE) or glass container is recommended.

The container must be in good condition with a secure screw-top cap.

Never mix different waste chemicals in the same container without first verifying their

compatibility.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include:
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The full chemical name: "6-Chloro-N-{3-[2-(dimethylamino)ethyl]-1H-indol-5-

yl}imidazo[2,1-b][1][2]thiazole-5-sulfonamide" and the identifier "E6801".

An estimate of the concentration and volume of the waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.

The SAA should be under the control of the laboratory personnel and away from general

traffic.

Ensure secondary containment is used to capture any potential leaks.

Disposal Request:

Once the waste container is full or is no longer being added to, arrange for its disposal

through your institution's Environmental Health and Safety (EHS) department.

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

may involve filling out an online form or a physical tag.

Decontamination of Empty Containers and
Glassware

Triple Rinsing: Empty containers that held E6801 must be triple-rinsed with a suitable solvent

(e.g., ethanol or acetone).

Rinsate Collection: The first rinsate is considered hazardous and must be collected and

disposed of as hazardous waste. Subsequent rinsates may, depending on institutional policy,

be permissible for drain disposal, but it is best practice to collect all rinsates as hazardous

waste.
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Container Disposal: After triple rinsing and air drying, deface the original label and dispose of

the container according to your institution's guidelines for clean lab glass or plastic.

Quantitative Data Summary
As no specific quantitative disposal limits for E6801 were found, general hazardous waste

accumulation limits apply.

Parameter Limit Regulation

Maximum Volume in SAA 55 gallons US EPA

Maximum Time in SAA Varies by generator status US EPA

Experimental Protocols
No specific experimental protocols for the disposal of E6801 were found in the search results.

The procedures outlined above are based on standard best practices for the disposal of

laboratory chemicals.

Disposal Workflow Diagram
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Start: E6801 Waste Generation
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(Gloves, Goggles, Lab Coat)

Segregate E6801 Waste
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Request Waste Pickup
from EHS

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: E6801 Chemical Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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